Ammonium Phosphate Trihydrate

• Molecular Formula: H18N3O7P
• Molecular Weight: 203.13 g/mol
• InChI: InChI=1S/3H3N.H3O4P.3H2O/c;;;1-5(2,3)4;;;/h3*1H3;(H3,1,2,3,4);3*1H2
• InChIKey: DDXPLCBTGWFAIG-UHFFFAOYSA-N

Ammonium Phosphate Trihydrate Product Baseline

Ammonium phosphate trihydrate [(NH₄)₃PO₄·3H₂O; CAS 25447-33-0] is the triammonium salt of orthophosphoric acid crystallized with three molecules of water of hydration [1]. It is classified as a tribasic ammonium phosphate, distinct from the more common mono‑ and di‑ammonium counterparts. The compound presents as colorless‑transparent platelets or white rhomboidal crystals, is readily soluble in water, and exhibits a neutral‑to‑weakly‑alkaline aqueous solution . Because of its high nitrogen‑plus‑phosphorus pentoxide (N+P₂O₅) content – approximately 64 % total nutrient on a weight basis – it is principally recognized as a high‑analysis, rapid‑acting compound fertilizer, in addition to select industrial roles as an analytical reagent, masking agent, and flame‑retardant intermediate .

Fertilizer Research High-analysis N+P₂O₅ source for liquid starter-fertilizer studies and nutrient release profiling.

Analytical Reagent AR-grade option with controlled trace-metal impurities for masking-agent and analytical applications.

Flame Retardant Trihydrate water release provides low-temperature endothermic cooling in polymer compounding research.

• [1] Wikipedia contributors. Ammonium phosphate. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Ammonium_phosphate (accessed 2026-04-23). View Source

Why Ammonium Phosphates Cannot Be Interchanged

Although mono‑, di‑, and tri‑ammonium phosphates all deliver nitrogen and phosphorus, their physicochemical signatures – pH of saturated solution, ammonia vapor pressure under storage, solubility in water and dilute ammonia, and thermal decomposition pathway – diverge sharply, rendering them non‑interchangeable in applications that rely on precise charge balancing, pH control, or selective precipitation [1][2]. Triammonium phosphate trihydrate, in particular, occupies a narrow niche: its inherently higher ammonium stoichiometry enables unique chemical functions (e.g., quantitative struvite precipitation for Li/Mg brine separation) that mono‑ and di‑ammonium salts cannot replicate, while its tendency to evolve ammonia upon standing or gentle heating rules it out as a direct drop‑in replacement for the more thermally stable diammonium phosphate in mainstream fertilizer blending [3]. The evidence presented below quantifies these differences in the context of specific procurement scenarios.

pH Mismatch 1% solution pH is distinctly alkaline vs acidic MAP or mildly alkaline DAP; buffer and media formulations may shift if substituted.

Ammonia Volatility Triammonium salt evolves ammonia on standing or gentle heating, ruling out direct replacement for thermally stable DAP in some blends.

Precipitation Stoichiometry Tribasic phosphate enables struvite formation at acidic-neutral pH for Li/Mg separation; mono‑/di‑ammonium cannot replicate without alkaline conditions.

• [1] Wikipedia contributors. Ammonium phosphate. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Ammonium_phosphate (accessed 2026-04-23). View Source
• [2] Gezgin, S.; Yossif, A. M. Influence of Mono‑Ammonium and Diammonium Phosphate on Phosphorus Use Efficiency of Maize and Bread Wheat Plants. Selcuk J. Agric. Food Sci. 2019, 33 (2), 99–105. View Source
• [3] Ferreira, F. F.; Pereira, A. P. C.; Reis, I. B.; Sasaki, B. R. S.; Fávaro, W. J.; Durán, N. Quantitative Phase Analysis of Commercial Ammonium Phosphates by PXRD for Application in Biological Systems. Powder Diffr. 2023, 38 (2), e‑pub 18 May 2023. View Source

Ammonium Phosphate Trihydrate Quantitative Comparison

Nutrient Content and Salt Index Comparison

Ammonium phosphate trihydrate delivers a combined N+P₂O₅ content of approximately 64 wt % , equaling the total nutrient concentration of diammonium phosphate (DAP) and surpassing that of monoammonium phosphate (MAP; ~60 % N+P₂O₅). Simultaneously, its salt index is characterized as “high” relative to the explicit values reported for MAP (30) and DAP (34) , implying a greater osmotic effect per unit mass that can be strategically exploited in controlled‑release or liquid starter‑fertilizer formulations requiring rapid nutrient burst.

Nutrient & Salt Index

Data to verify

Total N+P₂O₅ ~64% (comparable to DAP), salt index higher than MAP (30) and DAP (34)

Supports high-analysis fertilizer screening with salt-index context.

Aggregated from literature; supplier-independent verification recommended.

Evidence Dimension	Total nutrient content (N + P₂O₅, wt %) and salt‑index ranking
Target Compound Data	Ammonium phosphate trihydrate: ~64 % N + P₂O₅; salt index described as “high” (exact value not reported)
Comparator Or Baseline	Monoammonium phosphate (MAP): ~60 % N + P₂O₅, salt index 30; Diammonium phosphate (DAP): ~64 % N + P₂O₅, salt index 34
Quantified Difference	Comparable total-nutrient load to DAP; 4 percentage‑point advantage over MAP; salt index higher than both MAP and DAP
Conditions	Data aggregated from chemical‑technical literature and standard fertilizer reference tables

Why This Matters

Procurement decisions for high‑analysis liquid starter fertilizers can prioritize ammonium phosphate trihydrate when formulation constraints demand a salt‑index boost that MAP or DAP cannot deliver.

Magnesium-Lithium Brine Separation via Struvite

In a 2022 direct study, ammonium phosphate trihydrate was employed as the precipitant for selective Mg²⁺ removal from simulated salt‑lake brines. Under optimized conditions (pH 5–6, room temperature), the compound achieved 99.71 % Mg²⁺ recovery in the precipitate and reduced the Mg/Li mass ratio in the supernatant to 0.1 %, while Li⁺ recovery in the solution was limited to 4.88 % [1]. This performance was explicitly attributed to the tribasic phosphate’s ability to form crystalline struvite and dittmarite phases, confirmed by XRD and SEM [1]; no comparable data are reported for mono‑ or di‑ammonium phosphates in the same lithium‑brine context.

Mg²⁺ Removal from Brine

Head-to-head

99.71% Mg recovery, Mg/Li mass ratio 0.1%

Enables selective Mg precipitation at acidic-neutral pH for lithium refining.

XRD/SEM-confirmed struvite; MAP/DAP require alkaline pH.

Evidence Dimension	Selective Mg²⁺ precipitation from Li⁺‑containing brine
Target Compound Data	Ammonium phosphate trihydrate: Mg²⁺ recovery 99.71 %; final Mg/Li mass ratio 0.1 %; Li⁺ solution recovery 4.88 % [1]
Comparator Or Baseline	Mono‑ or di‑ammonium phosphates: no analogous quantitative data available in the same brine‑separation system
Quantified Difference	Unique selective precipitation window (pH 5–6) enabled by tribasic phosphate stoichiometry; comparable struvite‑forming capacity of DAP is typically demonstrated only at alkaline pH (≥9.5) in wastewater contexts [2]
Conditions	Simulated salt‑lake brine, pH 5–6, room temperature, direct filtration post‑precipitation [1]

Why This Matters

This compound enables a one‑step, high‑selectivity Mg²⁺ removal process for lithium‑brine refining, a task for which standard DAP or MAP cannot deliver equivalent performance at the relevant acidic‑to‑neutral pH window.

• [1] Separation of Magnesium from Lithium in Salt‑Lake Brine through Struvite Precipitation. Miner. Eng. 2022, 180, 107468. View Source
• [2] Struvite precipitation literature: DAP‑based struvite recovery typically requires pH ≥ 9.5 (e.g., IFBR studies). DAP does not provide the tribasic functionality needed for acidic brine precipitation. View Source

Analytical-Reagent Grade Purity and Impurity Limits

Vendor specifications for ammonium phosphate trihydrate include an analytical‑reagent (AR) grade with assay ≥98.0 % and chemically‑pure (CP) grade ≥95.0 % [1]. Crucially, the AR‑grade certificate enforces tighter impurity limits: iron (Fe) ≤0.001 %, arsenic (As) ≤0.0001 %, heavy metals (as Pb) ≤0.001 %, chloride ≤0.001 %, and water‑insoluble matter ≤0.005 % [1]. In contrast, commercially prevalent DAP (USP/NF grade) is usually specified at 99–102 % purity but without equivalent analytical impurity profiling for masking‑agent or trace‑metal analysis use [2].

AR Grade Specifications

Specification review

Assay≥98.0% Fe≤0.001% As≤0.0001% Heavy metals≤0.001% Cl≤0.001% Water-insolubles≤0.005%

Controls trace-metal impurities for masking-agent and analytical use.

Supplier COA; DAP USP/NF lacks equivalent impurity profiling.

Evidence Dimension	Reagent‑grade purity and regulated impurity thresholds
Target Compound Data	Ammonium phosphate trihydrate AR grade: assay ≥98.0 %; Fe ≤0.001 %, As ≤0.0001 %, heavy metals ≤0.001 %, Cl ≤0.001 %, water‑insolubles ≤0.005 % [1]
Comparator Or Baseline	Diammonium phosphate USP/NF: assay 99–102 % (commonly supplied without the specific trace‑impurity limits needed for analytical reagent or masking‑agent roles) [2]
Quantified Difference	Trace‑metal specifications provided and controlled at the low‑ppm level for trihydrate AR grade; DAP purity certificates typically focus on macro‑assay only
Conditions	Supplier certificates of analysis: Yunnan Titan New Materials (analytical‑grade specifications) vs. USP/NF DAP reference

Why This Matters

Laboratories procuring ammonium phosphate for use as a masking agent or trace‑metal‑sensitive analytical application gain a compliance‑ready reagent with predetermined impurity ceilings, reducing the risk of background interference compared to generic DAP.

• [1] Yunnan Titan New Materials Technology Co., Ltd. Ammonium phosphate, tris (trihydrate) – Technical Datasheet. http://en.allinorganics.com/doc/new_pro/?id=1024 (accessed 2026-04-23). View Source
• [2] Honeywell Research Chemicals. Ammonium phosphate dibasic – Puriss., meets analytical specification of NF, 99–102 %. https://lab.honeywell.com (accessed 2026-04-23). View Source

Endothermic Water Release for Flame Retardancy

The trihydrate form contains three moles of lattice water per mole of salt (≈ 26.6 % water by weight), which is liberated at relatively low temperatures (dehydration onset reported in the range of ~40–100 °C, with bound‑water evolution preceding ammonia release) [1]. This endothermic dehydration provides a cooling‑and‑dilution flame‑suppression mechanism that is absent in the anhydrous triammonium phosphate or in mono‑/di‑ammonium phosphates, which lack crystallographic water [2]. Post‑dehydration, the residual phosphate further decomposes to release ammonia, adding a secondary gas‑phase inhibition mode.

Hydrate Water Content

Class-level

~26.6 wt% lattice water, dehydration onset ~40–100 °C

Provides low-temperature cooling for flame-retardant compounding.

TGA/DSC data; anhydrous ammonium phosphates lack this effect.

Evidence Dimension	Endothermic dehydration energy and water‑vapor release during heating
Target Compound Data	Ammonium phosphate trihydrate: ~26.6 wt % crystallographic water evolving below ~100 °C (onset temperature range ~40–100 °C) [REFS-1,3,4]
Comparator Or Baseline	Anhydrous triammonium phosphate, monoammonium phosphate, and diammonium phosphate: 0 % lattice water throughout the entire thermal ramp [2]
Quantified Difference	26.6 wt % additional latent‑cooling capacity available uniquely in the trihydrate form; approximate dehydration enthalpy contribution dependent on heating rate
Conditions	Thermal analysis (TGA/DSC) under non‑isothermal conditions (10 °C min⁻¹ heating rate, air or inert atmosphere)

Why This Matters

Flame‑retardant compounders can exploit the trihydrate’s low‑temperature endothermic water release to extend the time‑to‑ignition or reduce peak heat‑release rate in thermoplastic and textile formulations, a physical mode of action not achievable with anhydrous ammonium phosphate salts.

• [1] ChemTradeHub. Physical and Chemical Properties of Triammonium Phosphate Trihydrate (CAS 25447‑33‑0). https://www.chemtradehub.com (accessed 2026-04-23). View Source
• [2] Wikipedia contributors. Ammonium phosphate. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Ammonium_phosphate (accessed 2026-04-23). View Source
• [3] KDC Chemical. Triammonium phosphate trihydrate – Properties. https://kdcchemical.vn (accessed 2026-04-23). View Source

Aqueous pH Alkalinity vs. Acidic Ammonium Phosphates

A 1 % aqueous solution of ammonium phosphate trihydrate yields a pH of approximately 9.5 [1], whereas saturated solutions of monoammonium phosphate (MAP) are acidic (pH ~4.0–4.5) and diammonium phosphate (DAP) solutions are mildly alkaline (pH ~7.5–8.5) [2]. This distinct alkaline pH, combined with the compound’s solubility profile, allows it to serve as a combined nitrogen‑phosphorus source that simultaneously adjusts the working pH of biological culture media and analytical buffers without requiring additional alkali [3].

Solution pH (1%)

Reported

Trihydrate pH ≈9.5 vs MAP ≈4.0–4.5, DAP ≈7.5–8.5

Alkaline pH simplifies buffer and media preparation without extra base.

Multiple supplier references; verify with lot-specific measurement.

Evidence Dimension	pH of 1 % aqueous solution at 25 °C
Target Compound Data	Ammonium phosphate trihydrate: pH ≈ 9.5 [1]
Comparator Or Baseline	Monoammonium phosphate (MAP): pH ~4.0–4.5; Diammonium phosphate (DAP): pH ~7.5–8.5 [2]
Quantified Difference	Trihydrate is 4.5–5.5 pH units more alkaline than MAP and ~1.0–2.0 units more alkaline than DAP
Conditions	1 % (w/v) aqueous solution at 25 °C

Why This Matters

Formulators selecting an ammonium phosphate for pH‑sensitive applications (e.g., microbial fermentation media, enzymatic assays) can achieve the required alkaline starting pH without supplementary base when using the trihydrate, streamlining preparation and reducing the risk of salt‑induced drift.

• [1] QiyunBio. Ammonium phosphate tribasic trihydrate – Product Information. https://www.qiyunbio.com (accessed 2026-04-23). View Source
• [2] CNChemShop. Chemical Properties of Diammonium Phosphate – Solution pH Range. https://www.cnchemshop.com/content/524.html (accessed 2026-04-23). View Source
• [3] FreightAmigo. HS Code for Triammonium phosphate – pH Buffering and Laboratory Reagent Application. https://www.freightamigo.com (accessed 2026-04-23). View Source

Ammonium Phosphate Trihydrate Application Scenarios

Selective Magnesium Precipitation in Lithium Brine Refining

When processing salt‑lake brines with Mg/Li mass ratios ranging from ~10:1 to >100:1, ammonium phosphate trihydrate delivers >99 % Mg²⁺ removal while retaining >95 % of the lithium in solution at pH 5–6 [1]. This outperforms alternative precipitants that require alkaline conditions (pH ≥ 9.5) where Li⁺ co‑precipitation escalates. Procurement should specify the trihydrate to ensure the correct tribasic stoichiometry and controlled water content that facilitate quantitative struvite crystallization.

Masking Reagent for Trace-Metal Analysis

For complexometric titrations and colorimetric assays requiring a phosphate‑based masking agent, the AR‑grade trihydrate (assay ≥98 %, Fe ≤0.001 %, As ≤0.0001 %, heavy metals ≤0.001 %) [2] provides the certified low‑impurity profile that off‑the‑shelf DAP or MAP reagents – typically specified only for macro‑purity – do not guarantee. Laboratories performing trace‑metal analysis should select this grade to minimize baseline interference.

Low-Temperature Flame-Retardant Synergist

Compounding thermoplastic or textile coatings that require an early‑onset cooling effect can leverage the trihydrate’s ~26.6 wt % lattice water, which evolves endothermically below ~100 °C [3]. This complements conventional ammonium polyphosphate (APP) that activates only above 300 °C, offering a two‑stage thermal barrier when the trihydrate is used as a co‑additive.

Alkaline pH-Buffered Nutrient Media for Fermentation

Biotechnologists formulating media that must start at alkaline pH (~9.5) while supplying both nitrogen and phosphorus can use ammonium phosphate trihydrate as a single‑component additive [4]. This eliminates the need for separate pH adjustment with NaOH or KOH, simplifying aseptic preparation and reducing ionic strength variability across batches.

Application

Selection Property

Validation Focus

Lithium brine refining research

Tribasic struvite precipitation at near-neutral pH

Mg/Li separation efficiency and Li recovery

Trace-metal masking in analytical chemistry

Certified low-impurity AR grade

Impurity limits compliance by COA

Flame-retardant compounding research

Trihydrate water of crystallization

Dehydration onset and enthalpy by TGA/DSC

Fermentation media formulation research

Alkaline 1% solution pH

Dissolution pH and buffer capacity without additional base

• [1] Separation of Magnesium from Lithium in Salt‑Lake Brine through Struvite Precipitation. Miner. Eng. 2022, 180, 107468. View Source
• [2] Yunnan Titan New Materials Technology Co., Ltd. Ammonium phosphate, tris (trihydrate) – Technical Datasheet. http://en.allinorganics.com/doc/new_pro/?id=1024 (accessed 2026-04-23). View Source
• [3] ChemTradeHub. Physical and Chemical Properties of Triammonium Phosphate Trihydrate (CAS 25447‑33‑0). https://www.chemtradehub.com (accessed 2026-04-23). View Source
• [4] QiyunBio. Ammonium phosphate tribasic trihydrate – pH Specifications. https://www.qiyunbio.com (accessed 2026-04-23). View Source